3-chloro-4-methyl-1H-pyrazole
Overview
Description
3-chloro-4-methyl-1H-pyrazole is a chemical compound with the molecular formula C4H5ClN2. It has a molecular weight of 116.55 . It is a powder form substance .
Synthesis Analysis
Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . A phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature . A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives .Molecular Structure Analysis
The molecular structure of 3-chloro-4-methyl-1H-pyrazole is based on structures generated from information available in ECHA’s databases .Chemical Reactions Analysis
Pyrazoles undergo various chemical reactions. For instance, a silver-mediated [3 + 2] cycloaddition of N -isocyanoiminotriphenylphosphorane as “CNN” building block to terminal alkynes provides pyrazoles . One-pot condensations of ketones, aldehydes and hydrazine monohydrochloride readily formed pyrazoline intermediates under mild conditions . In situ oxidation employing bromine afforded a wide variety of pyrazoles in very good yields .Physical And Chemical Properties Analysis
3-chloro-4-methyl-1H-pyrazole is a powder form substance . More specific physical and chemical properties such as melting point, boiling point, density, etc., are not available in the search results.Scientific Research Applications
Core Element in Various Sectors
Pyrazoles, including 3-chloro-4-methyl-1H-pyrazole, hold a privileged status as versatile frameworks in various sectors of the chemical industry, including medicine and agriculture . They are characterized by a five-membered heterocyclic structure featuring two neighboring nitrogen atoms .
Biological Activities
Pyrazoles have been found to exhibit diverse biological activities. They have roles as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents . This makes 3-chloro-4-methyl-1H-pyrazole a potential candidate for drug development in these areas.
Organic Synthesis
Recent research has uncovered intriguing applications of the pyrazole structure in organic synthesis, where it acts as both a directing and transforming group . This suggests that 3-chloro-4-methyl-1H-pyrazole could be used in complex organic synthesis processes.
Antidote in Poisoning
4-Methyl-1H-pyrazole, a close relative of 3-chloro-4-methyl-1H-pyrazole, is used as an antidote in methanol and ethylene glycol poisoning . It’s possible that 3-chloro-4-methyl-1H-pyrazole could have similar applications.
Alcohol Dehydrogenase Inhibitor
4-Methyl-1H-pyrazole is also employed as an alcohol dehydrogenase inhibitor . Given the structural similarity, 3-chloro-4-methyl-1H-pyrazole might also serve this function.
Ligand in Coordination Chemistry
4-Methyl-1H-pyrazole acts as a ligand in coordination chemistry . This suggests that 3-chloro-4-methyl-1H-pyrazole could also be used in the formation of complex structures in coordination chemistry.
Intermediate in Organic Synthesis
4-Methyl-1H-pyrazole serves as an intermediate in organic synthesis . Given the structural similarity, 3-chloro-4-methyl-1H-pyrazole could also be used as an intermediate in the synthesis of more complex organic compounds.
Abscission Agent in Agriculture
CMNP, a pyrazole compound, has been demonstrated as a potential nontoxic abscission agent for the late season ‘Valencia’ sweet orange crop . Given the structural similarity, 3-chloro-4-methyl-1H-pyrazole might also have potential as an abscission agent in agriculture.
properties
IUPAC Name |
5-chloro-4-methyl-1H-pyrazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5ClN2/c1-3-2-6-7-4(3)5/h2H,1H3,(H,6,7) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQMXRGXWQATKRV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NN=C1)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
116.55 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-4-methyl-1H-pyrazole | |
CAS RN |
134589-56-3 |
Source
|
| Record name | 3-chloro-4-methyl-1H-pyrazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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